Cas no 2172185-62-3 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid
• CAS No: 2172185-62-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5896889
• PubChem ID: 165552204
• Update Time: 2025-05-21

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid
• 2172185-62-3
• EN300-1487402

• Inchi： 1S/C25H28N2O5/c28-23(27-17-12-11-16(14-17)24(29)30)10-5-13-26-25(31)32-15-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,16-17,22H,5,10-15H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： RWAUXQWYPSEQMJ-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C1)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid

Comprehensive Overview of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid (CAS No. 2172185-62-3)

In the realm of organic chemistry and pharmaceutical research, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid (CAS No. 2172185-62-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Its Fmoc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and biologics. Researchers are increasingly focusing on this compound due to its potential applications in targeted drug delivery and bioconjugation strategies.

The compound's cyclopentane-1-carboxylic acid backbone provides a rigid framework that enhances stability, while the Fmoc group offers selective deprotection capabilities, making it indispensable in modern peptide chemistry. Recent advancements in AI-driven drug discovery have further highlighted the importance of such building blocks, as they enable the rapid assembly of complex molecular architectures. With the growing demand for personalized medicine and biopharmaceuticals, 2172185-62-3 is gaining traction in both academic and industrial settings.

One of the most frequently searched questions in the context of this compound is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" To address this, it's essential to understand that the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group serves as a temporary protecting group for the amino functionality during SPPS. This allows for sequential coupling of amino acids while minimizing side reactions. The compound's butanamido linker further enhances its versatility, enabling conjugation with various biomolecules for applications in drug discovery and diagnostic imaging.

Another hot topic tied to CAS No. 2172185-62-3 is its potential in cancer therapeutics. Researchers are exploring its utility in designing peptide-based inhibitors that target specific oncogenic pathways. The compound's carboxylic acid moiety facilitates easy modification, making it a preferred choice for developing prodrugs and biomarkers. Additionally, its compatibility with green chemistry principles aligns with the global push for sustainable pharmaceutical manufacturing.

From an SEO perspective, terms like "Fmoc-amino acid derivatives", "peptide synthesis building blocks", and "cyclopentane-based pharmaceuticals" are highly relevant to this compound. These keywords reflect the compound's multifaceted applications and resonate with researchers seeking innovative solutions in biotechnology and medicinal chemistry. As the field evolves, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid is poised to remain at the forefront of scientific exploration, bridging the gap between synthetic chemistry and biomedical innovation.